Cas no 38072-94-5 (1-Methylnaphthalene-d10)

• Product Name: 1-Methylnaphthalene-d10
• CAS No: 38072-94-5
• MF: C₁₁H₁₀
• MW: 152.258719921112
• CID: 304753
• PubChem ID: 12209342
• Update Time: 2025-05-19

1-Methylnaphthalene-d10 Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,2,3,4,5,6,7-d7,8-(methyl-d3)-
• 1-METHYLNAPHTHALENE, [D10]
• 1-Methylnaphthalene-d10
• 1-Methylnaphthalene-d101000µg
• 1-(Methyl-d3)naphthalene-2,3,4,5,6,7,8-d7
• 38072-94-5
• DTXSID00480545
• 1-Methylnaphthalene D10
• 1,2,3,4,5,6,7-heptadeuterio-8-(trideuteriomethyl)naphthalene
• A935625
• 1-Methylnaphthalene-d10, 98 atom % D
• perdeuteromethylnaphthalene
• D99686
• AKOS015912543
• 1-Methylnaphthalene-d10:(38072-94-5)

• Inchi： 1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3/i1D3,2D,3D,4D,5D,6D,7D,8D
• InChI Key： QPUYECUOLPXSFR-UZHHFJDZSA-N
• SMILES： C12C([2H])=C([2H])C([2H])=C([2H])C1=C([2H])C([2H])=C([2H])C=2C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 152.14100
• Monoisotopic Mass: 152.141017778g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.092
• Melting Point: No data available
• Boiling Point: 240-243 °C(lit.)
• Flash Point: 82 ºC
• Refractive Index: 1.614
• PSA: 0.00000
• LogP: 3.14820
• Vapor Pressure: No data available

1-Methylnaphthalene-d10 Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38;R42/43
• Safety Instruction： S7-S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R42/43
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Methylnaphthalene-d10

Comprehensive Overview of 1-Methylnaphthalene-d10 (CAS No. 38072-94-5)

1-Methylnaphthalene-d10, with the Chemical Abstracts Service (CAS) number 38072-94-5, is a deuterated derivative of 1-methylnaphthalene. This compound is widely used in various scientific and industrial applications, particularly in analytical chemistry, environmental studies, and pharmaceutical research. The deuterium labeling provides enhanced stability and detectability, making it an invaluable tool for researchers and scientists.

The molecular formula of 1-Methylnaphthalene-d10 is C₁₁H₇D₁₀. The presence of deuterium atoms (D) instead of hydrogen atoms (H) significantly alters the physical and chemical properties of the molecule. Deuterium, being a stable isotope of hydrogen, has a higher atomic mass, which results in a reduced vibrational frequency and increased bond strength. These properties make 1-Methylnaphthalene-d10 highly resistant to degradation and more suitable for long-term studies.

In analytical chemistry, 1-Methylnaphthalene-d10 serves as an internal standard for gas chromatography-mass spectrometry (GC-MS) analyses. Its stable isotopic composition ensures consistent and accurate quantification of target analytes, even in complex matrices. Recent studies have demonstrated its effectiveness in detecting trace levels of polycyclic aromatic hydrocarbons (PAHs) in environmental samples, such as soil and water. The use of deuterated internal standards like 1-Methylnaphthalene-d10 enhances the precision and reliability of these analyses, contributing to more robust environmental monitoring programs.

In the field of pharmaceutical research, 1-Methylnaphthalene-d10 plays a crucial role in drug metabolism studies. Deuterium-labeled compounds are often used to trace the metabolic pathways of drugs in vivo. By incorporating deuterium into the molecular structure, researchers can differentiate between the parent compound and its metabolites more effectively. This is particularly useful in understanding the pharmacokinetics and pharmacodynamics of new drug candidates. Recent advancements in mass spectrometry techniques have further enhanced the utility of deuterated compounds like 1-Methylnaphthalene-d10, enabling more detailed and accurate metabolic profiling.

The physical properties of 1-Methylnaphthalene-d10 are similar to those of its non-deuterated counterpart but with notable differences due to the presence of deuterium. It is a colorless liquid with a characteristic aromatic odor. The boiling point of 1-Methylnaphthalene-d10 is slightly higher than that of 1-methylnaphthalene due to the increased molecular weight from deuterium substitution. This property makes it more suitable for high-temperature applications where stability is crucial.

Safety considerations are an essential aspect when handling any chemical compound. While 1-Methylnaphthalene-d10 is not classified as a hazardous material, it should be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The synthesis of 1-Methylnaphthalene-d10 involves several steps, including the deuteration of 1-methylnaphthalene using deuterium gas or deuterated solvents. Recent advancements in synthetic methods have improved the efficiency and yield of this process, making it more accessible for large-scale production. These improvements have also reduced the cost associated with producing deuterated compounds, making them more affordable for research laboratories and industrial applications.

In conclusion, 1-Methylnaphthalene-d10 (CAS No. 38072-94-5) is a versatile and valuable compound with a wide range of applications in analytical chemistry, environmental studies, and pharmaceutical research. Its unique properties make it an essential tool for researchers seeking to enhance the accuracy and reliability of their analyses. As new technologies continue to emerge, the importance of deuterated compounds like 1-Methylnaphthalene-d10 will only continue to grow.